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Compound of Interest

Compound Name: Cyetpyrafen

Cat. No.: B12958598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the field application of

Cyetpyrafen for controlling the two-spotted spider mite (Tetranychus urticae), a significant pest

in strawberry cultivation. The included protocols are based on current scientific literature and

are intended to guide researchers in designing and executing field trials.

Introduction
Cyetpyrafen is a novel acaricide that acts as a mitochondrial complex II inhibitor, disrupting the

energy metabolism of mites. It has demonstrated high efficacy against various life stages of T.

urticae. Proper field application is crucial for maximizing its effectiveness while ensuring crop

safety and managing resistance.

Efficacy of Cyetpyrafen in Strawberries
Field trials have demonstrated the significant efficacy of Cyetpyrafen in controlling two-spotted

spider mites on strawberries.

Table 1: Efficacy of Cyetpyrafen Against Tetranychus urticae in Field Trials
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Application
Rate
(Cyetpyrafe
n)

Spray
Volume

Control
Effect (%) -
1 Day After
Treatment
(DAT)

Control
Effect (%) -
3 DAT

Control
Effect (%) -
7 DAT

Citation

300 mL/ha 900 L/ha 83.77

Best Control

Effect

Observed

- [1][2]

300 mL/ha 600 L/ha 78.35 82.59 90.80 [2][3]

300 mL/ha 750 L/ha 81.60 84.40 - [2][3]

300 mL/ha 1050 L/ha

Notably

Higher than

900 L/ha

Notably

Higher than

900 L/ha

- [2][3]

300 mL/ha 1200 L/ha

Notably

Higher than

900 L/ha

Notably

Higher than

900 L/ha

- [2][3]

Table 2: Efficacy of Integrated Pest Management (IPM) with Cyetpyrafen

Cyetpyrafen
Concentrati
on

Predator
Predator-
Prey Ratio

Control
Effect (%) -
6 Days

Control
Effect (%) -
10 Days

Citation

0.83 mg/L
Phytoseiulus

persimilis
1:30 83.64 98.46 [4]

Application Protocols
This protocol outlines a field experiment to assess the efficacy of different application rates and

spray volumes of Cyetpyrafen.

Objective: To determine the optimal application rate and spray volume of Cyetpyrafen for the

control of T. urticae in strawberries.
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Materials:

Strawberry plants infested with T. urticae.

Cyetpyrafen formulation.

Conventional sprayer (e.g., backpack sprayer).

Water.

Surfactant (if recommended by the product label).

Plot markers.

Hand lens or microscope for mite counting.

Data collection sheets.

Experimental Design:

Plot Setup: Establish a randomized complete block design with a minimum of four replicates

for each treatment. Each plot should consist of a set number of strawberry plants.

Treatments:

Untreated control (water spray).

Cyetpyrafen at 300 mL/ha with a spray volume of 900 L/ha (Conventional).

Cyetpyrafen at 300 mL/ha with a spray volume of 1050 L/ha.

Cyetpyrafen at 300 mL/ha with a spray volume of 1200 L/ha.

Application Procedure:

Calibrate the sprayer to deliver the specified spray volumes.

On the day of application, record environmental conditions (temperature, humidity, wind

speed).
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Apply the treatments to the respective plots, ensuring thorough coverage of the strawberry

foliage, including the undersides of leaves.

Data Collection:

Pre-treatment, and at 1, 3, 7, and 14 days after treatment (DAT), randomly collect a

specified number of leaves from each plot.

Count the number of motile mites (adults and nymphs) on each leaf using a hand lens or

microscope.

Calculate the percent control for each treatment relative to the untreated control.

Statistical Analysis: Analyze the data using an appropriate statistical method (e.g., ANOVA)

to determine significant differences between treatments.

While the reviewed literature did not provide specific data on the phytotoxicity of Cyetpyrafen
on strawberries, it is crucial to assess this in any field trial. A study on the related compound

cyenopyrafen suggests it is safe for strawberry cultivation[1].

Objective: To evaluate the potential for Cyetpyrafen to cause phytotoxic effects on strawberry

plants.

Materials:

Healthy, mite-free strawberry plants.

Cyetpyrafen formulation.

Sprayer.

Water.

Data collection sheets.

Procedure:

Treatments:
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Untreated control.

Cyetpyrafen at the recommended application rate (e.g., 300 mL/ha).

Cyetpyrafen at a 2x or higher rate to assess the margin of safety.

Application: Apply the treatments to the strawberry plants, ensuring thorough coverage.

Assessment: At 3, 7, and 14 days after application, visually inspect the plants for any signs

of phytotoxicity, including:

Leaf burn or necrosis.

Chlorosis (yellowing).

Epinasty (downward bending of leaves).

Stunting.

Fruit discoloration or malformation.

Rating: Use a rating scale (e.g., 0 = no injury, 10 = complete plant death) to quantify any

observed damage.

Residue Information
Residue studies are critical for ensuring food safety. Studies on the related compound

Cyenopyrafen provide some insights.

Table 3: Residue Data for Cyenopyrafen in Strawberries

Application
Method

Application
Rate (g a.i./ha)

Residue in
Strawberry
Fruit (10 DAT)

Half-life in
Strawberry
Fruit

Citation

Foliar Spray 67.5 - 101.25 < 0.01 mg/kg 6.8 days [1][5]

Backward Leaf

Spray
67.5 - 101.25

0.04 - 0.10

mg/kg
- [1]
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A study on Cyenopyrafen indicated that residues were at a level suitable for the Positive List

System (PLS) criterion of 0.01 mg/kg after 30 to 45 days post-application[6].
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Caption: Experimental workflow for evaluating Cyetpyrafen efficacy in strawberries.
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Caption: Mode of action of Cyetpyrafen as a mitochondrial complex II inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyetpyrafen-in-strawberries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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